N'-[(E)-(4-methoxyphenyl)methylidene]benzohydrazide
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Overview
Description
Synthesis Analysis
The synthesis of similar compounds has been reported in the literature . For instance, a Schiff base compound was synthesized by condensing O-vanillin with 2-aminobenzohydrazide . Another study reported the synthesis of a hydrazide derivative by using 2-Hydroxy-4-methoxybenzaldehyde (vanillin) and 4-chlorobenzohydrazide .Molecular Structure Analysis
While specific structural analysis for “N’-[(E)-(4-methoxyphenyl)methylidene]benzohydrazide” is not available, a study on a similar compound used X-ray diffraction, Fourier transform infrared, nuclear magnetic resonance, ultraviolet-visible, and mass spectrometry for characterization .Scientific Research Applications
Synthesis and Antimicrobial Activities
N'-[(E)-(4-methoxyphenyl)methylidene]benzohydrazide and its derivatives have been synthesized and characterized for their potential antimicrobial activities. Studies have shown that these compounds exhibit notable antibacterial properties, making them significant in the field of antimicrobial research (Shaikh, 2013).
Corrosion Inhibition
Research on aromatic hydrazide derivatives, including this compound, has demonstrated their effectiveness as corrosion inhibitors for metals like carbon steel. These studies are crucial for industries where metal corrosion is a significant concern (Poojary, Kumari, & Rao, 2021).
Crystallographic Studies
The crystal structure of this compound and its variants has been extensively studied. These studies provide valuable insights into the molecular conformation and interactions, which are crucial for understanding their chemical behavior and potential applications in various fields (Fun, Horkaew, & Chantrapromma, 2011).
DNA Binding and Biological Activities
Some derivatives of this compound have been shown to bind effectively with DNA, displaying significant biological activities such as antimicrobial and antioxidant properties. This makes them relevant in the study of new therapeutic agents (Sirajuddin, Uddin, Ali, & Tahir, 2013).
Spectroscopic Investigations
Spectroscopic methods have been employed to analyze the molecular structure and properties of this compound derivatives. These studies are significant for understanding the electronic structure and potential applications in materials science (Maheswari & Manjula, 2016).
Catalytic Properties
The catalytic properties of complexes derived from this compound have been explored, showing potential in various chemical reactions. This research contributes significantly to the field of catalysis and material science (Wang, Guo, & Hu, 2013).
Mechanism of Action
Future Directions
properties
IUPAC Name |
N-[(E)-(4-methoxyphenyl)methylideneamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N2O2/c1-19-14-9-7-12(8-10-14)11-16-17-15(18)13-5-3-2-4-6-13/h2-11H,1H3,(H,17,18)/b16-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHSNILXAPAXVEH-LFIBNONCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=NNC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=N/NC(=O)C2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
31061-80-0 |
Source
|
Record name | BENZOIC (4-METHOXYBENZYLIDENE)HYDRAZIDE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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